Cas no 102369-62-0 (3,5-Dimethyl-2-methoxythiophenol)

• Product Name: 3,5-Dimethyl-2-methoxythiophenol
• CAS No: 102369-62-0
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 5004896
• Update Time: 2025-05-21

3,5-Dimethyl-2-methoxythiophenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-2-methoxythiophenol

• Inchi： 1S/C9H12OS/c1-6-4-7(2)9(10-3)8(11)5-6/h4-5,11H,1-3H3
• InChI Key： LSHNBWRTUARDLD-UHFFFAOYSA-N
• SMILES： SC1=CC(C)=CC(C)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 2.8
• Topological Polar Surface Area: 10.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 3,5-Dimethyl-2-methoxythiophenol

Comprehensive Overview of 3,5-Dimethyl-2-methoxythiophenol (CAS No. 102369-62-0): Properties, Applications, and Industry Insights

3,5-Dimethyl-2-methoxythiophenol (CAS No. 102369-62-0) is a specialized organic compound belonging to the thiophenol family, characterized by its unique molecular structure featuring methyl and methoxy substituents. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and fragrance industries. With the growing demand for high-purity specialty chemicals, researchers and manufacturers are increasingly focusing on optimizing synthesis routes and exploring novel uses for this compound.

The chemical industry has seen a surge in searches for CAS 102369-62-0 and related terms like "3,5-Dimethyl-2-methoxythiophenol synthesis" and "thiophenol derivatives applications", reflecting its rising importance. Environmental concerns and the push for green chemistry have also influenced research directions, with scientists investigating eco-friendly production methods for such compounds. The compound's molecular stability and reactivity profile make it particularly valuable for creating complex molecular architectures in drug development.

From a structural perspective, 3,5-Dimethyl-2-methoxythiophenol exhibits interesting electronic properties due to the electron-donating effects of its substituents. This characteristic has led to its exploration in material science applications, particularly in the development of organic semiconductors and conductive polymers. Recent publications have highlighted its potential as a building block for advanced functional materials, addressing the industry's need for innovative solutions in electronics and energy storage.

Quality control remains a critical aspect when working with CAS 102369-62-0, as impurities can significantly affect performance in end-use applications. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure product consistency. The compound's storage stability and handling requirements are frequent topics in technical forums, emphasizing the need for proper chemical management practices in industrial settings.

Market trends indicate growing interest in custom synthesis services for 3,5-Dimethyl-2-methoxythiophenol derivatives, particularly in the pharmaceutical sector where structure-activity relationships are being explored. The compound's modifiable functional groups offer numerous possibilities for creating targeted molecules with specific biological activities. This aligns with current industry priorities such as personalized medicine and precision chemistry approaches.

Regulatory compliance remains an important consideration for manufacturers and users of 102369-62-0. While the compound itself doesn't fall under restrictive categories, proper safety data sheets and regulatory documentation are essential for international trade and workplace safety. The increasing emphasis on REACH compliance and chemical transparency has made accurate technical information about such compounds more valuable than ever.

Future research directions for 3,5-Dimethyl-2-methoxythiophenol may include exploring its potential in catalysis and asymmetric synthesis, areas that are currently receiving substantial research funding. The compound's chiral potential (when appropriately derivatized) could open new avenues in enantioselective synthesis, addressing the pharmaceutical industry's constant demand for chiral intermediates. Additionally, its application in flavor and fragrance formulations continues to evolve, with perfumers seeking novel organoleptic compounds that meet changing consumer preferences.

In conclusion, 3,5-Dimethyl-2-methoxythiophenol (CAS No. 102369-62-0) represents an important chemical building block with diverse applications across multiple industries. Its growing prominence in scientific literature and patent applications suggests expanding utility in both traditional and emerging fields. As research continues to uncover new properties and applications, this compound is likely to maintain its position as a valuable tool for chemical innovation and industrial development.